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Compound of Interest

Octahydro-pyrazino[1,2-ajazepin-
Compound Name:

1-one
CAS No.: 21550-84-5
Cat. No.: B2980621

Get Quote

\ J

H
N
O Molecular Weight: 168.24 g/mol

Introduction & Structural Analysis[1][2][3][4][5]

The characterization of fused bicyclic heterocycles requires a nuanced understanding of their
conformational constraints and electronic environments. Octahydro-pyrazino[1,2-alazepin-1-
one consists of a saturated 6-membered piperazin-2-one ring fused to a 7-membered azepane
ring.

The molecule features two distinct nitrogen environments:

e N
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(Tertiary): Located at the fusion point, this nitrogen is part of both rings and exhibits
character with significant steric bulk.

e N

(Secondary): Located at position 2 (in the piperazinone ring), adjacent to the carbonyl. This
nitrogen is part of the lactam functionality, contributing to the rigidity of the 6-membered ring.

Accurate identification relies on confirming the integrity of the bicyclic core and the oxidation
state of the lactam functionality.

Structural Descriptors[2][6][7][8]

o |[UPAC Name: Octahydropyrazino[1,2-aJazepin-1(2H)-one
o Core Scaffold: Pyrazino[1,2-aJazepine (6-7 fused system)
» Degrees of Unsaturation: 3 (2 rings + 1 carbonyl)

Mass Spectrometry (MS) Protocol[9][10][11][12]

Mass spectrometry provides the primary confirmation of molecular weight and structural
connectivity. For this polar, bicyclic lactam, Electrospray lonization (ESI) coupled with tandem
MS (MS/MS) is the preferred method for high-sensitivity detection, while Electron lonization (El)
(via GC-MS) provides a fingerprint fragmentation pattern useful for structural elucidation.

Experimental Workflow (LC-MS/ESI)

Instrument Parameters:

lonization: ESI (Positive Mode)

Capillary Voltage: 3.0 - 3.5 kV

Cone Voltage: 20 - 40 V (Optimize for [M+H]

stability)

Source Temperature: 120 °C
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» Desolvation Gas: N
, 600 L/hr
Protocol:
o Sample Prep: Dissolve 1 mg of analyte in 1 mL of MeOH:H
O (50:50) with 0.1% Formic Acid.
e Infusion: Direct infusion at 10 pL/min for tuning, or LC injection (C18 column, H

O/MeCN gradient).

e Acquisition: Scan range m/z 50-500.

Fragmentation Analysis

The fragmentation of octahydro-pyrazino[1,2-a]Jazepin-1-one is driven by the stability of the
iminium ions formed after ring opening.

e Parent lon:m/z 169.13 ([M+H]

)

o Primary Pathway (Alpha-Cleavage): Cleavage adjacent to the bridgehead nitrogen is
energetically favorable.

e Neutral Losses:
o Loss of CO (28 Da): Characteristic of cyclic lactams, resulting in ring contraction.
o Lossof C

H
/IC
H

. Elimination of ethylene or propylene fragments from the azepane ring.
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MS Fragmentation Pathway Visualization[1]

[M-+H]+
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(Parent lon)

- C2H4 (28 Da)

[M+H - C2H4]+
m/z 141
(Azepane contraction)

Ring Opening
(Amide Bond Cleavage)

- CO (28 Da)

[M+H - COJ+
m/z 141
(Loss of Carbonyl)

Further Fragmentation

Base Peak

m/z ~112 or ~98
(Stabilized Cyclic Amine)

Click to download full resolution via product page

Caption: Predicted ESI-MS/MS fragmentation pathway for Octahydro-pyrazino[1,2-aJazepin-
1-one showing characteristic neutral losses.

Infrared Spectroscopy (IR) Protocol[6][10][13][14]

IR spectroscopy is critical for verifying the functional groups, specifically distinguishing the
lactam carbonyl from other potential carbonyl impurities (e.g., open-chain esters or acids).

Experimental Workflow (ATR-FTIR)

Instrument: FTIR Spectrometer with Diamond ATR Accessory. Resolution: 4 cm

. Scans: 16-32 scans.
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Protocol:

Background: Collect background spectrum of the clean ATR crystal.

Sample Loading: Place ~2 mg of solid/oil sample onto the crystal.

Compression: Apply pressure using the anvil to ensure intimate contact.

Acquisition: Collect spectrum from 4000 to 600 cm

Cleaning: Clean crystal with isopropanol; verify no carryover.

Spectral Interpretation

The spectrum will be dominated by the amide functionality and the saturated hydrocarbon
skeleton.
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Frequency (cm

)

Assignment

Description

3200 — 3400

(N-H)

Medium, Broad. Stretching
vibration of the secondary
amide (lactam) N-H. Indicates
the presence of the -NH- group

in the piperazinone ring.

2850 — 2960

(C-H)

Strong. Asymmetric and
symmetric stretching of

methylene (-CH

-) groups in the azepane and

piperazine rings.

2700 - 2800

Bohlmann Bands

Weak. (Conditional). May
appear if the bridgehead lone
pair is anti-periplanar to
adjacent C-H bonds, indicating
a specific trans-fused

conformation.

1645 — 1680

(C=0)

Very Strong. Amide | band.
Characteristic of a 6-
membered lactam. Lower
frequency than esters (~1740)
or strained 4/5-membered

lactams.

1540 — 1560

(N-H)

Medium. Amide Il band. N-H
bending coupled with C-N

stretching.

1440 — 1460

(CH

Medium. Scissoring
deformation of methylene

groups.

1100 - 1250

(C-N)

Medium-Strong. Stretching
vibrations of the C-N bonds,
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particularly around the tertiary

bridgehead nitrogen.

Integrated Characterization Strategy

To ensure the identity of Octahydro-pyrazino[1,2-a]Jazepin-1-one, data from MS and IR must
be cross-referenced. The MS provides the molecular mass (168 Da), while the IR confirms the
"1-one" (lactam) structure via the 1660 cm

band.

Decision Logic for Quality Control

Mass Spectrometry

Run ESI-MS
REJECT / RE-PURIFY
Unknown Sample
IDENTITY CONFIRMED

Click to download full resolution via product page

Caption: Logic flow for validating Octahydro-pyrazino[1,2-a]azepin-1-one identity using
combined spectral data.

Common Impurities to Watch

¢ Open Chain Precursors: Absence of the 1660 cm

lactam band and presence of broad -OH / -NH
bands indicates incomplete cyclization.

o Oxidized Byproducts: Appearance of bands >1700 cm
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may indicate ring oxidation or imide formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. article.sapub.org [article.sapub.org]

e To cite this document: BenchChem. [Application Note: Spectroscopic Characterization of
Octahydro-pyrazino[1,2-a]azepin-1-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2980621/docs#application-note-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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